N-(3-chloro-4-fluorophenyl)-N'-(1,3,5-trimethyl-1H-pyrazol-4-yl)thiourea

• IUPAC Name: 1-(3-chloro-4-fluorophenyl)-3-(1,3,5-trimethylpyrazol-4-yl)thiourea
• InChI: InChI=1S/C13H14ClFN4S/c1-7-12(8(2)19(3)18-7)17-13(20)16-9-4-5-11(15)10(14)6-9/h4-6H,1-3H3,(H2,16,17,20)
• InChI Key: LXIDCIQRELFJDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)NC(=S)NC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C13H14ClFN4S
• Molecular Weight: 312.79 g/mol

Description

N-(3-chloro-4-fluorophenyl)-N'-(1,3,5-trimethyl-1H-pyrazol-4-yl)thiourea is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. This compound is commonly referred to as CFPTU and is synthesized through a specific method that involves several steps. CFPTU has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential future directions in research.

Mechanism of Action

The mechanism of action of CFPTU involves the inhibition of several key enzymes and signaling pathways involved in cancer cell growth and survival. CFPTU has been shown to inhibit the activity of the PI3K/Akt/mTOR signaling pathway, which is known to be overactive in many types of cancer. CFPTU also inhibits the activity of the enzyme topoisomerase II, which is involved in DNA replication and cell division.
Biochemical and Physiological Effects:
CFPTU has been shown to have several biochemical and physiological effects, including the inhibition of cancer cell growth and the induction of apoptosis (programmed cell death) in cancer cells. CFPTU has also been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of other diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of CFPTU for lab experiments is its ability to inhibit the growth of cancer cells, making it a useful tool for studying the mechanisms of cancer cell growth and survival. However, one limitation of CFPTU is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research on CFPTU, including the development of new cancer treatments based on CFPTU and the study of its potential use in the treatment of other diseases. Other potential future directions include the development of new synthetic methods for CFPTU and the study of its potential toxicity and side effects.
In conclusion, CFPTU is a promising compound that has gained attention in scientific research for its potential therapeutic properties. Its ability to inhibit the growth of cancer cells and induce apoptosis makes it a promising candidate for the development of new cancer treatments. Further research is needed to fully understand the potential of CFPTU and its limitations.

Synthesis Methods

The synthesis of CFPTU involves several steps, including the reaction between 3-chloro-4-fluoroaniline and 1,3,5-trimethyl-1H-pyrazole-4-carbonyl chloride to form N-(3-chloro-4-fluorophenyl)-N'-(1,3,5-trimethyl-1H-pyrazol-4-yl)urea. This intermediate compound is then reacted with thiourea to form CFPTU.

Scientific Research Applications

CFPTU has been studied extensively for its potential therapeutic properties, particularly in the treatment of cancer. Research has shown that CFPTU has the ability to inhibit the growth of cancer cells, making it a promising candidate for the development of new cancer treatments. CFPTU has also been studied for its potential use in the treatment of other diseases, including Alzheimer's disease and rheumatoid arthritis.